Cas no 933756-82-2 (1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine)

• Product Name: 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine
• CAS No: 933756-82-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5712112
• PubChem ID: 63196490
• Update Time: 2025-11-01

1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineethanamine, α,4,6-trimethyl-
• 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine
• CS-0276508
• EN300-1461896
• AKOS012498731
• 933756-82-2

• Inchi： 1S/C9H15N3/c1-6(10)4-9-11-7(2)5-8(3)12-9/h5-6H,4,10H2,1-3H3
• InChI Key： JZLIHZLLMNSQBP-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=CC(C)=N1)C(N)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 260.2±28.0 °C(Predicted)
• pka: 9.39±0.10(Predicted)

Additional information on 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine

Introduction to 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine (CAS No. 933756-82-2)

1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine, also known by its CAS number 933756-82-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a substituted pyrimidine ring and an amino group attached to a propyl chain. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine is C₉H₁₅N₃, and its molecular weight is approximately 165.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4,6-dimethylpyrimidine with 2-amino propane. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and larger-scale production.

In recent years, the study of 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine has been driven by its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and gene expression. For instance, studies have demonstrated that 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine can inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine has been extensively evaluated in both in vitro and in vivo models. In vitro studies have shown that the compound exhibits potent anti-proliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. These effects are attributed to its ability to induce cell cycle arrest and apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In vivo studies have further corroborated these findings. Animal models have demonstrated that administration of 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine can significantly reduce tumor growth and improve survival rates in mice with xenograft models of human cancers. These results suggest that the compound may have therapeutic potential as an anticancer agent when used alone or in combination with other drugs.

Beyond its anticancer properties, 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4,6-Dimethylpyrimidin-2-yl)propan-2-amine (CAS No. 933756-82-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.